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Compound of Interest

Compound Name:
4-Chloro-2-[(3-

nitroanilino)methyl]benzenol

CAS No.: 763132-60-1

Cat. No.: B2585627

Get Quote

Executive Summary & Chemical Classification[1][2]
4-Chloro-2-[(3-nitroanilino)methyl]benzenol is a high-potency research intermediate,

structurally characteristic of Mannich bases used in the synthesis of aminoquinoline

antimalarials (e.g., Amodiaquine analogs).[1] Due to the absence of a commodity CAS number,

this compound must be handled under "Category A" High Hazard protocols, treating it as a

composite of its most toxic moieties: chlorinated phenols and nitroanilines.

Immediate Action Required:

Waste Classification: Hazardous Chemical Waste (RCRA P-List/U-List equivalent

characteristics).

Primary Hazards: Acute toxicity (inhalation/dermal), methemoglobinemia risk, and severe

aquatic toxicity.

Disposal Method: High-temperature incineration via an approved hazardous waste

contractor. Do not drain dispose.
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Hazard Identification & Risk Assessment
Since specific toxicological data is often sparse for research intermediates, we derive the safety

profile from its functional groups (Structure-Activity Relationship).[1]

Functional Group Associated Hazard Mechanism of Action

Nitroaniline Moiety Methemoglobinemia

Oxidizes hemoglobin to

methemoglobin, impairing

oxygen transport.[1]

Cumulative toxin.

Chlorophenol Core Corrosive / Toxic

Rapid dermal absorption

causing systemic poisoning;

uncoupler of oxidative

phosphorylation.

Mannich Base (Amine) Sensitizer

Potential for severe allergic

dermatitis and respiratory

sensitization.

Derived Physicochemical Properties (Estimates)
Physical State: Yellow to Orange Crystalline Solid.

Solubility: Insoluble in water; Soluble in DMSO, Methanol, Dichloromethane.

Stability: Stable under normal conditions; may decompose violently if heated to dryness with

strong acids.

Pre-Disposal Stabilization & Packaging
Before the waste management team collects the material, the researcher must stabilize and

package the chemical to prevent accidental exposure.

Solid Waste (Pure Substance)
Double Containment: Place the primary container (vial/flask) inside a clear, heavy-duty

polyethylene bag (minimum 4 mil thickness).
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Sealing: Twist and tape the bag neck; do not use staples.

Labeling: Attach a hazardous waste tag immediately.

Constituents: "4-Chloro-2-[(3-nitroanilino)methyl]benzenol" (95%), "Trace Solvents"

(5%).

Hazard Checkboxes: Toxic, Irritant, Environmental Hazard.[2][3]

Liquid Waste (Mother Liquors/Solutions)
Segregation: Do not mix with aqueous waste or oxidizers.

Stream Selection: Pour into the "Halogenated Organic Solvents" carboy.

Reasoning: The chlorine atom on the phenol ring necessitates halogenated waste

treatment to prevent the formation of dioxins during improper incineration.

pH Check: Ensure the solution is neutral (pH 6-8). If the synthesis involved acid catalysis,

neutralize carefully with Sodium Bicarbonate before bottling to prevent pressure buildup.

Step-by-Step Disposal Workflow
This workflow ensures a chain of custody from the bench to the incinerator.
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Figure 1: Decision matrix for segregating and disposing of 4-Chloro-2-[(3-
nitroanilino)methyl]benzenol waste streams.

Emergency Spill Response Protocol
Trigger: Spillage of >100 mg of solid or >10 mL of solution.
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PPE Requirements (Spill Cleanup)
Respiratory: N95 minimum; P100/Half-mask respirator recommended for powders.[1]

Skin: Double nitrile gloves (0.11 mm min) or Silver Shield® laminate gloves.

Eyes: Chemical splash goggles.

Cleanup Procedure
Evacuate & Isolate: Clear the immediate area (radius 3 meters).

Dampen (Solids Only): If the material is a dry powder, gently mist with an inert solvent (e.g.,

ethylene glycol or water if compatible) to prevent dust generation. Do not sweep dry dust.

Absorb: Cover liquid spills with vermiculite or chem-sorb pads.

Collect: Use a plastic scoop to transfer waste into a wide-mouth jar.

Decontaminate: Scrub the surface with a soap/water solution, followed by a methanol wipe.

Report: Notify the Lab Safety Officer immediately.

Regulatory Compliance & Documentation
US EPA (RCRA)
While not explicitly listed by name, this compound meets the characteristics of P-listed waste

(acutely toxic) due to the nitroaniline component.

Waste Code Assignment: If testing is unavailable, default to D003 (Reactivity - if potentially

explosive) or manage as Universal Hazardous Waste.

Generator Status: Ensure the mass of this waste does not push your lab into "Large Quantity

Generator" status if working on a kilogram scale.

European Union (REACH/CLP)
Waste Code (EWC):16 05 06* (laboratory chemicals, consisting of or containing hazardous

substances, including mixtures of laboratory chemicals).
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Transport (ADR): Likely UN 2811 (Toxic solid, organic, n.o.s.) or UN 2810 (Toxic liquid,

organic, n.o.s.).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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